Cas no 2137857-36-2 (ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate)

• Product Name: ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate
• CAS No: 2137857-36-2
• MF: C₁₃H₁₈F₂O₄
• MW: 276.276431560516
• CID: 5881269
• PubChem ID: 165483351
• Update Time: 2025-10-30

ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate
• EN300-1105080
• 2137857-36-2

• Inchi： 1S/C13H18F2O4/c1-2-19-13(18)9(7-10(16)12(14)15)11(17)8-5-3-4-6-8/h8-9,12H,2-7H2,1H3
• InChI Key： JBPJUWPGKPEQOB-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(=O)OCC)C(C1CCCC1)=O)=O)F

Computed Properties

• Exact Mass: 276.11731538g/mol
• Monoisotopic Mass: 276.11731538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate

Introduction to Ethyl 2-Cyclopentanecarbonyl-5,5-Difluoro-4-Oxopentanoate (CAS No. 2137857-36-2)

Ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate (CAS No. 2137857-36-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopentane ring, difluoro substitution, and an ester functional group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The chemical structure of ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate can be represented as C₁₄H₁₉F₂O₄. The presence of the cyclopentane ring and the difluoro substitution on the pentanoate chain imparts specific physical and chemical properties to the molecule. These properties are crucial for understanding its behavior in various biological systems and its potential as a drug candidate.

In recent years, the study of fluorinated compounds has become increasingly important due to their unique pharmacological properties. Fluorine atoms can significantly alter the lipophilicity, metabolic stability, and binding affinity of organic molecules. In the case of ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate, the difluoro substitution may enhance its ability to cross biological membranes and improve its interaction with target proteins.

The ester functional group in ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate is another key feature that influences its chemical reactivity and biological activity. Ester groups are known for their hydrolysis properties, which can be exploited in prodrug strategies to improve drug delivery and reduce side effects. Research has shown that ester prodrugs can enhance the solubility and bioavailability of parent drugs, making them more effective in treating various diseases.

The cyclopentane ring in ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate adds conformational rigidity to the molecule, which can influence its binding interactions with biological targets. Conformational rigidity is often associated with improved selectivity and reduced off-target effects, making this compound a promising candidate for drug development.

In terms of synthetic methods, ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate can be synthesized through a series of well-established organic reactions. The synthesis typically involves the formation of the cyclopentane ring, introduction of the difluoro substitution, and esterification of the carboxylic acid group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

The biological activity of ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate has been explored in several preclinical studies. These studies have focused on its potential as an anti-inflammatory agent, an antiviral compound, and a modulator of specific signaling pathways. For example, preliminary data suggest that this compound may inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses.

In addition to its potential therapeutic applications, ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate has also been studied for its use as a tool compound in chemical biology research. Tool compounds are essential for understanding the function of specific proteins or pathways in cells and organisms. By using this compound in cell-based assays and animal models, researchers can gain insights into its mechanism of action and identify potential targets for drug discovery.

The safety profile of ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, ethyl 2-cyclopentanecarbonyl-5,5-difluoro-4-oxopentanoate (CAS No. 2137857-36-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation as a potential therapeutic agent or tool compound. As research continues to advance our understanding of this compound's mechanisms and applications, it holds significant potential for contributing to the development of new treatments for various diseases.